Cas no 941882-89-9 (5-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-1-phenylpyrrolidine-3-carboxamide)

• Product Name: 5-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-1-phenylpyrrolidine-3-carboxamide
• CAS No: 941882-89-9
• MF: C₂₂H₁₈N₆O₃
• MW: 414.41672372818
• CID: 5499594
• PubChem ID: 18586686
• Update Time: 2025-10-18

5-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-1-phenylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2823-0300
• 5-oxo-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-1-phenylpyrrolidine-3-carboxamide
• 941882-89-9
• 5-oxo-N-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-1-phenylpyrrolidine-3-carboxamide
• AKOS024470392
• VU0501370-1
• 5-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-1-phenylpyrrolidine-3-carboxamide
• 5-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-1-phenylpyrrolidine-3-carboxamide

• Inchi： 1S/C22H18N6O3/c29-19-11-15(13-26(19)16-7-3-1-4-8-16)21(30)25-27-14-23-20-18(22(27)31)12-24-28(20)17-9-5-2-6-10-17/h1-10,12,14-15H,11,13H2,(H,25,30)
• InChI Key： WGYJQJUOQGXFGV-UHFFFAOYSA-N
• SMILES： O=C1CC(C(NN2C=NC3=C(C=NN3C3C=CC=CC=3)C2=O)=O)CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 414.14403846g/mol
• Monoisotopic Mass: 414.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.9Ų

Additional information on 5-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-1-phenylpyrrolidine-3-carboxamide

Introduction to 5-oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-1-phenylpyrrolidine-3-carboxamide (CAS No. 941882-89-9)

5-Oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-1-phenylpyrrolidine-3-carboxamide, also known by its CAS number 941882-89-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, particularly in the treatment of various diseases.

The molecular structure of 5-Oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-1-phenylpyrrolidine-3-carboxamide is composed of a pyrrolidine ring fused with a pyrimidine and a pyrazole moiety. The presence of these heterocyclic rings contributes to its high chemical stability and unique pharmacological properties. The compound's name reflects its intricate structure, with the 5-oxo group indicating the presence of a ketone at the 5-position of the pyrrolidine ring, and the N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl} substituent highlighting the complex substitution pattern.

In recent years, 5-Oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-1-phenylpyrrolidine-3-carboxamide has been extensively studied for its potential as a therapeutic agent. Research has shown that this compound exhibits potent inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to inhibit kinases, which are key enzymes in signal transduction pathways that regulate cell growth and proliferation. This makes it a promising candidate for the development of targeted therapies for cancer and other proliferative disorders.

Beyond its anti-cancer properties, 5-Oxo-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-y}l}-1 phenylpyrrolidine 3 carboxamide has also shown potential in the treatment of inflammatory diseases. Inflammatory responses are often mediated by cytokines and other signaling molecules, and this compound has been found to modulate these pathways effectively. Preclinical studies have indicated that it can reduce inflammation in animal models of arthritis and other inflammatory conditions.

The pharmacokinetic properties of 5-Oxo-N-{4-o xo - 1 - phen y l - 1 H , 4 H , 5 H - p y r az o l o [ 3 , 4 - d ] p y r i m i d i n - 5 - y l } - 1 - p h e n y l p y r r o l i d i n e - 3 - c a r b o x a m i d e have also been extensively evaluated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and exhibits good bioavailability. Additionally, it has a reasonable half-life in vivo, which suggests that it could be administered less frequently in clinical settings.

Toxicity studies have indicated that 5-Oxo-N-{4-o xo - 1 - phen y l - 1 H , 4 H , 5 H - p y r az o l o [ 3 , 4 - d ] p y r i m i d i n - 5 - y l } - 1 - p h e n y l p y r r o l i d i n e - 3 - c a r b o x a m i d e is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety profile. Preclinical studies have not reported any significant adverse effects at doses relevant for therapeutic use.

Clinical trials are currently underway to evaluate the efficacy and safety of 5-Oxo-N-{4-o xo - 1 - phen y l - 1 H , 4 H , 5 H - p y r az o l o [ 3 , 4 - d ] p y r i m i d i n - 5 - y l } - 1 - p h e n y l p y r r o l i d i n e - 3 - c a r b o x a m i d e in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. Phase II trials are expected to provide more detailed insights into its efficacy across various disease indications.

In conclusion, 5-Oxo-N-{4-o xo - 1 - phen y l - 1 H , 4 H , 5 H - p y r az o l o [ 3 , 4 - d ] p y r i m i d i n - 5-y}l}-1 phenylpyrrolidine 3 carboxamide (CAS No. 941882-89-9) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.